Cas no 64580-61-6 (Disulfide, ethyl octyl)

• Product Name: Disulfide, ethyl octyl
• CAS No: 64580-61-6
• MF: C₁₀H₂₂S₂
• MW: 206.411680698395
• CID: 422685
• PubChem ID: 15708947
• Update Time: 2025-04-19

Disulfide, ethyl octyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, ethyl octyl
• 1-(ethyldisulfanyl)octane
• DTXSID00577141
• 64580-61-6
• SCHEMBL10947183

• Inchi： 1S/C10H22S2/c1-3-5-6-7-8-9-10-12-11-4-2/h3-10H2,1-2H3
• InChI Key： XIUKPMCJKNGJSH-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)SCC

Computed Properties

• Exact Mass: 206.11646
• Monoisotopic Mass: 206.11629305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0